Cas no 54049-24-0 (Methyl 7-bromoheptanoate)

• Product Name: Methyl 7-bromoheptanoate
• CAS No: 54049-24-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• MDL: MFCD02258672
• CID: 56524
• PubChem ID: 554086
• Update Time: 2025-11-02

Methyl 7-bromoheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromoheptanoate
• methyl-7-bromoheptanoate
• 7-Bromoheptanoic acid methyl ester
• Heptanoic acid, 7-bromo-, methyl ester
• BXRLUWIDTDLHQE-UHFFFAOYSA-N
• Methyl 7-bromoheptanoate #
• FC0864
• RP27448
• ST2413489
• AX8139284
• W6840
• 049M240
• MFCD02258672
• AKOS015900229
• GS-4223
• SY030923
• F11980
• 54049-24-0
• CS-W004688
• A870559
• SCHEMBL1365242
• J-522575
• DTXSID00339145
• FT-0647433

• MDL： MFCD02258672
• Inchi： 1S/C8H15BrO2/c1-11-8(10)6-4-2-3-5-7-9/h2-7H2,1H3
• InChI Key： BXRLUWIDTDLHQE-UHFFFAOYSA-N
• SMILES： BrCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 222.02600
• Monoisotopic Mass: 222.02554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 223.11

Experimental Properties

• Color/Form: No data available
• Density: 1.257
• Melting Point: No data available
• Boiling Point: 229.2℃ at 760 mmHg
• Flash Point: 118.2±13.0 °C
• Refractive Index: 1.46
• PSA: 26.30000
• LogP: 2.50480

Methyl 7-bromoheptanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 7-bromoheptanoate

Methyl 7-bromoheptanoate (CAS No. 54049-24-0): Properties, Applications, and Market Insights

Methyl 7-bromoheptanoate (CAS No. 54049-24-0) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This ester derivative, featuring a bromoheptanoate structure, is valued for its versatility in organic reactions, particularly in the construction of complex molecules. Researchers and industries frequently search for "Methyl 7-bromoheptanoate uses" or "CAS 54049-24-0 suppliers," highlighting its relevance in modern chemistry.

The compound’s molecular formula, C₈H₁₅BrO₂, reflects its unique combination of a bromine atom and ester functional group. This structure enables Methyl 7-bromoheptanoate to act as a key intermediate in nucleophilic substitution reactions, making it indispensable in drug discovery and material science. Recent trends in "green chemistry alternatives" have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical applications, Methyl 7-bromoheptanoate serves as a precursor for active pharmaceutical ingredients (APIs). Its role in synthesizing omega-functionalized compounds is critical for developing therapeutics targeting metabolic disorders. Searches like "54049-24-0 in drug development" underscore its importance in medicinal chemistry. Additionally, its use in polymer modification—addressed in queries such as "bromoheptanoate esters for polymers"—demonstrates its cross-industry utility.

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In summary, Methyl 7-bromoheptanoate (CAS No. 54049-24-0) bridges academic research and industrial applications, with its demand fueled by pharmaceutical innovation and material science. Its optimized synthesis and diverse utility—captured in queries like "applications of bromoheptanoate esters"—ensure its enduring relevance in the chemical landscape.